
Personal protective equipment for handling 2-
Bromoanthraquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromoanthraquinone

Cat. No.: B1267325 Get Quote

Essential Safety and Handling Guide for 2-
Bromoanthraquinone
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Bromoanthraquinone, including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Bromoanthraquinone

CAS Number: 572-83-8

Molecular Formula: C₁₄H₇BrO₂

Hazard Identification and Classification
2-Bromoanthraquinone is classified as a hazardous substance.[1][2] It is crucial to

understand its primary hazards before handling.

GHS Classification:[3]

Skin Corrosion/Irritation: Category 2[1][2]
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Serious Eye Damage/Eye Irritation: Category 2[1][2]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[1][2]

Signal Word: Warning[3]

Hazard Statements:[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 2-Bromoanthraquinone.

Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield is recommended if there

is a risk of splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

mandatory.

Inspect gloves for any signs of

degradation or puncture before

use.[4]

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator is recommended if

dust is generated or if

ventilation is inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2][4]

Body

Long-sleeved clothing or a lab

coat should be worn to prevent

skin exposure.[4]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-
Bromoanthraquinone.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[5]

Work within a certified chemical fume hood to ensure adequate ventilation.[4]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid the formation of dust when handling the solid material.[1][4]

Weigh the chemical in a ventilated balance enclosure or a fume hood.[6]

Keep the container tightly closed when not in use.[1][4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory area.[4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Store in a locked cabinet or a restricted area.[1]
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Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. If eye irritation persists, get medical advice/attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. Get medical

attention.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek immediate medical attention.[5][6]

In Case of a Spill:

Evacuate the area.[7]

Wear appropriate PPE, including respiratory protection.[7]

For a dry spill, sweep up the spilled substance, avoiding the creation of dust.[1][7] Use a

vacuum for collection where practical.[7]

Place the collected material in a sealed, labeled container for disposal.[5]

Decontaminate the spill area and all cleaning materials.[8]

Disposal Plan
2-Bromoanthraquinone must be disposed of as hazardous chemical waste. As a brominated

organic compound, it falls into the category of halogenated organic waste.[9]

1. Waste Segregation:

It is crucial to segregate halogenated organic waste from all other waste streams, particularly

non-halogenated solvents.[9]
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2. Container Selection and Labeling:

Use a designated and clearly labeled waste container for halogenated organic solids.[9]

The container must be in good condition, compatible with the chemical, and have a secure,

tight-fitting lid.[9]

The waste container must be labeled "Hazardous Waste" and clearly identify the contents,

including the full chemical name: "2-Bromoanthraquinone".[9]

3. Disposal Method:

Dispose of contents/container to an approved waste disposal plant.[1][2]

Contact a licensed professional waste disposal service to dispose of this material.[5]

All waste disposal must be in accordance with local, regional, and national regulations.[5]

Visual Workflow and Logic Diagrams
To further clarify the handling procedures, the following diagrams illustrate the operational

workflow and the decision-making process for PPE selection.
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Caption: Workflow for Safely Handling 2-Bromoanthraquinone.
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Caption: Decision-Making for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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